Cas no 1312601-25-4 (Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)-)

• Product Name: Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)-
• CAS No: 1312601-25-4
• MF: C₅H₁₂N₂O₂
• MW: 132.16
• CID: 5140180
• Update Time: 2025-07-16

Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- Chemical and Physical Properties

Names and Identifiers

• Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)-

• Inchi： 1S/C5H12N2O2/c1-9-4-2-3-5(6)7-8/h8H,2-4H2,1H3,(H2,6,7)
• InChI Key： GHABASVZKLTRCC-UHFFFAOYSA-N
• SMILES： C(/N)(=N/O)\CCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)-

Comprehensive Overview of Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- (CAS No. 1312601-25-4)

Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- (CAS No. 1312601-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidamide structure and methoxy functional group, plays a pivotal role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzymatic activity and interact with biological targets. The (1Z)- configuration further enhances its stereochemical specificity, making it a valuable intermediate in asymmetric synthesis.

In recent years, the demand for N'-hydroxyimidamide derivatives has surged, driven by their relevance in developing novel therapeutics. The compound’s CAS No. 1312601-25-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. One of the key trends in 2023 is the exploration of methoxy-substituted compounds for their anti-inflammatory and antioxidant properties. This aligns with the broader interest in natural product-inspired drug design, where Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- serves as a versatile scaffold.

The synthesis of Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- involves multi-step organic reactions, often starting from commercially available 4-methoxybenzaldehyde. Advanced techniques like NMR spectroscopy and HPLC are employed to ensure purity and confirm its (1Z)- stereochemistry. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies, a feature highly valued by pharmacologists. Notably, the compound’s hydroxyimidamide moiety is a hotspot for structure-activity relationship (SAR) studies, as it can be modified to enhance bioavailability.

From an industrial perspective, CAS No. 1312601-25-4 is cataloged by major chemical suppliers as a high-purity reference standard. Its applications extend beyond pharmaceuticals; agrochemical researchers are investigating its utility in designing eco-friendly pesticides. The methoxy group’s electron-donating properties contribute to the compound’s reactivity, enabling diverse chemical transformations. This versatility has led to patents covering its use in catalytic processes and material science.

Environmental and safety profiles of Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- are rigorously evaluated to comply with global regulatory standards. While it is not classified as hazardous, proper handling protocols are recommended due to its potential reactivity. The compound’s biodegradability and low toxicity align with the green chemistry principles, a trending topic in sustainable scientific practices.

In conclusion, Butanimidamide, N'-hydroxy-4-methoxy-, (1Z)- (CAS No. 1312601-25-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural uniqueness and broad applicability position it as a compound of enduring interest across multiple disciplines. As research continues to uncover new functionalities, this molecule is poised to remain a focal point in the quest for advanced therapeutic and industrial solutions.